Cas no 749230-47-5 (2,3-Difluoro-6-hydroxybenzoic acid)

2,3-Difluoro-6-hydroxybenzoic acid Properties

Names and Identifiers

• 2,3-Difluoro-6-hydroxybenzoic acid
• 5,6-Difluorosalicylic acid
• Benzoic acid,2,3-difluoro-6-hydroxy-
• 2,3-BISHYDROXYAMINO-2-METHYLBUTANE,HYDROCHLORIDE
• 2,3-difluoro-6-hydroxy-benzoic acid
• 5,6-Difluoro-2-hydroxybenzoic acid
• PC1114
• A865773
• CS-W017532
• DTXSID10650398
• AB31839
• AC-14865
• MFCD07368161
• PS-8636
• XQQZVFHVBKZXBK-UHFFFAOYSA-N
• Benzoic acid, 2,3-difluoro-6-hydroxy-
• SCHEMBL17337217
• tert-butyl(5-bromopyridin-2-yl)methylcarbamate
• 749230-47-5
• O10572
• AKOS005255152
• 2,3-DIFLUORO-6-HYDROXYBENZOICACID
• EN300-3031460
• FT-0691374
• AMY28234
• STL557733
• BBL103923
• +Expand

• MDL： MFCD07368161
• InChIKey： XQQZVFHVBKZXBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4F2O3/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2,10H,(H,11,12)
• SMILES： c1cc(c(c(c1O)C(=O)O)F)F

Computed Properties

• Exact Mass: 174.01300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.013
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 1.36860
• PSA: 57.53000
• Refractive Index: 1.557
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 309.1°C at 760 mmHg
• Melting Point: 181-184℃
• Flash Point: 140.7°C
• Color/Form: No data available
• Sensitiveness: Air Sensitive
• Density: 1.6

2,3-Difluoro-6-hydroxybenzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

2,3-Difluoro-6-hydroxybenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%